Cas no 2228624-67-5 (tert-butyl N-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxoethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxoethyl}-N-methylcarbamate
• CAS No: 2228624-67-5
• MF: C₁₄H₂₂N₄O₃
• MW: 294.349483013153
• CID: 6141735
• PubChem ID: 165674487
• Update Time: 2025-07-22

tert-butyl N-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxoethyl}-N-methylcarbamate
• tert-butyl N-{1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-2-oxoethyl}-N-methylcarbamate
• EN300-1899565
• 2228624-67-5

• Inchi： 1S/C14H22N4O3/c1-14(2,3)21-13(20)17(4)12(9-19)11-8-18(16-15-11)7-10-5-6-10/h8-10,12H,5-7H2,1-4H3
• InChI Key： QNAWIZZIGMJXEW-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1=CN(CC2CC2)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.16919058g/mol
• Monoisotopic Mass: 294.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.3Ų

Additional information on tert-butyl N-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxoethyl}-N-methylcarbamate

Comprehensive Overview of tert-butyl N-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxoethyl}-N-methylcarbamate (CAS No. 2228624-67-5)

The compound tert-butyl N-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxoethyl}-N-methylcarbamate (CAS No. 2228624-67-5) is a highly specialized carbamate derivative with a unique structural framework. Its molecular architecture incorporates a cyclopropylmethyl group attached to a 1,2,3-triazole ring, which is further linked to a 2-oxoethyl moiety and a tert-butyl N-methylcarbamate functional group. This intricate design makes it a subject of significant interest in medicinal chemistry and drug discovery, particularly in the development of novel small-molecule therapeutics.

In recent years, the demand for triazole-containing compounds has surged due to their versatile applications in pharmaceutical research. The 1,2,3-triazole ring, a key component of this compound, is renowned for its stability, hydrogen-bonding capacity, and ability to mimic amide bonds, making it a valuable scaffold in bioisosteric replacements. Researchers are increasingly exploring its potential in targeted drug delivery and enzyme inhibition, aligning with the growing trend of precision medicine.

The cyclopropylmethyl group in tert-butyl N-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxoethyl}-N-methylcarbamate adds another layer of complexity and functionality. Cyclopropane rings are known to enhance metabolic stability and improve lipophilicity, which are critical factors in drug design. This feature has sparked interest in the compound's potential as a lead candidate for treating metabolic disorders and inflammatory conditions, topics that are currently trending in biomedical research.

From a synthetic perspective, the tert-butyl N-methylcarbamate moiety serves as a protecting group for amines, a strategy widely employed in peptide synthesis and organic chemistry. This functionality is particularly relevant in the context of green chemistry, where researchers are seeking sustainable methods to minimize waste and improve efficiency. The compound's synthetic versatility makes it a valuable tool for high-throughput screening and combinatorial chemistry, addressing the need for rapid molecular diversification in drug discovery.

Another area of interest is the compound's potential role in click chemistry, a field that has gained traction due to its applications in bioconjugation and material science. The 1,2,3-triazole ring can be formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that is highly efficient and selective. This aligns with the increasing focus on modular synthesis and molecular tagging, which are pivotal in diagnostic imaging and theranostics.

In summary, tert-butyl N-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxoethyl}-N-methylcarbamate (CAS No. 2228624-67-5) represents a multifaceted compound with broad applications in pharmaceutical development, chemical biology, and materials science. Its unique structural features and synthetic adaptability position it as a promising candidate for addressing some of the most pressing challenges in modern drug discovery and biotechnology.